1-(2-bromophenyl)-4-(1-(prop-2-yn-1-yl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(2-bromophenyl)-4-(1-prop-2-ynylbenzimidazol-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C20H16BrN3O/c1-2-11-23-18-10-6-4-8-16(18)22-20(23)14-12-19(25)24(13-14)17-9-5-3-7-15(17)21/h1,3-10,14H,11-13H2
• InChI Key: KFAIRRMYSRRRHG-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC=CC=C4Br
• Molecular Formula: C20H16BrN3O
• Molecular Weight: 394.3 g/mol

Description

The compound “1-(2-bromophenyl)-4-(1-(prop-2-yn-1-yl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one” is a complex organic molecule that contains several functional groups. It has a bromophenyl group, a prop-2-yn-1-yl group, a benzo[d]imidazol group, and a pyrrolidin-2-one group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. The presence of the bromine atom would add significant weight to the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The bromophenyl group could undergo electrophilic aromatic substitution reactions, while the alkyne in the prop-2-yn-1-yl group could undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of an alkyne group could potentially make the compound somewhat acidic.

Scientific Research Applications

a. Anticancer Agents:

b. Anti-inflammatory Agents:

c. Antimicrobial Agents:

Materials Science

The compound’s unique structure may find applications in materials:

a. Organic Semiconductors:

b. Luminescent Materials:

Future Directions

The potential applications and future directions for this compound would depend on its properties and how it interacts with other substances. It could potentially be used in the development of new materials or pharmaceuticals, but more research would be needed.